6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione
Overview
Description
“6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione” is a chemical compound with the formula C10H6Cl2N2O . It’s a type of heterocyclic compound, which are widely used in the synthesis of many new promising drugs .
Synthesis Analysis
The synthesis of similar compounds, such as pyrazolines, has been reported in the literature . In brief, a mixture of a suitable chalcone and p-hydrazinobenzenesulfonamide hydrochloride in a 1:1.1 mol ratio in ethanol (25 ml) in the presence of glacial acetic acid (0.05 ml) was refluxed for synthesis .Scientific Research Applications
Corrosion Inhibition
6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione derivatives have been studied for their role in corrosion inhibition. Khadiri et al. (2016) investigated the corrosion inhibition performances of various pyridazine derivatives for mild steel in an acidic solution. The study found that these derivatives, especially those with sulfur atoms in their structure, are effective corrosion inhibitors (Khadiri et al., 2016).
Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of various heterocyclic compounds. For instance, Arakawa et al. (1977) synthesized thiazolo[3,2-b]pyridazin-4-ium perchlorates starting from 6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione, demonstrating its utility in creating novel chemical structures (Arakawa et al., 1977).
Antimicrobial Activities
El-Salam et al. (2013) explored the antimicrobial activities of some new heterocyclic compounds based on 6-chloropyridazine-3(2H)-thione. The compounds showed significant response against various gram-positive and gram-negative bacteria, as well as fungi (El-Salam et al., 2013).
Preparation of Antitumor Agents
Another application is in the preparation of compounds with potential antitumor activity. El-Ghaffar et al. (2012) used pyridazine thione as a key intermediate for preparing numerous pyridazine derivatives with potential antitumor properties (El-Ghaffar et al., 2012).
Biological Activities and Pharmaceutical Applications
Several studies have synthesized and evaluated pyridazine derivatives for biological activities, including as potential platelet aggregation inhibitors and anticonvulsants (Estevez et al., 1998; Hallot et al., 1986). These findings suggest the potential of these compounds in pharmaceutical applications (Estevez et al., 1998), (Hallot et al., 1986).
Synthesis of Novel Compounds
The compound is also used in synthesizing a variety of novel chemical entities, such as fused nitrogen and/or sulfur heterocyclic derivatives, showcasing its versatility in organic synthesis (Elneairy, 2010) (Elneairy, 2010).
Safety and Hazards
properties
IUPAC Name |
3-(3,4-dichlorophenyl)-1H-pyridazine-6-thione |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2S/c11-7-2-1-6(5-8(7)12)9-3-4-10(15)14-13-9/h1-5H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZFVCHNSCQSAGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NNC(=S)C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20437273 |
Source
|
| Record name | CTK2A0285 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20437273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3,4-dichlorophenyl)pyridazine-3(2H)-thione | |
CAS RN |
650635-00-0 |
Source
|
| Record name | 6-(3,4-Dichlorophenyl)-3(2H)-pyridazinethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=650635-00-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | CTK2A0285 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20437273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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